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Compound of Interest

Compound Name: NPD-1335

Cat. No.: B10854460 Get Quote

Application Notes and Protocols for NPD-1335
For Research Use Only. Not for use in diagnostic procedures.

Introduction
NPD-1335 is a novel, potent, and selective small molecule inhibitor of Tyrosine Kinase X (TKX),

a key enzyme in the Pathogenic Signaling Cascade (PSC) pathway. Dysregulation of the PSC

pathway is implicated in the progression of various solid tumors. These application notes

provide detailed protocols for in vitro and in vivo studies of NPD-1335, along with

representative data to guide researchers in their experimental design.

Mechanism of Action
NPD-1335 selectively binds to the ATP-binding pocket of TKX, preventing its phosphorylation

and subsequent activation of downstream signaling molecules. This inhibition leads to cell

cycle arrest and apoptosis in tumor cells with an overactive PSC pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b10854460?utm_src=pdf-interest
https://www.benchchem.com/product/b10854460?utm_src=pdf-body
https://www.benchchem.com/product/b10854460?utm_src=pdf-body
https://www.benchchem.com/product/b10854460?utm_src=pdf-body
https://www.benchchem.com/product/b10854460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Growth Factor

Receptor Tyrosine Kinase

Binds

Tyrosine Kinase X (TKX)

Activates

Downstream Signaling
(e.g., MAP Kinase Pathway)

Phosphorylates

Transcription Factors

Activates

NPD-1335

Inhibits

Gene Expression
(Proliferation, Survival)

Promotes

Cell Viability Assay Workflow

Seed cells in
96-well plates Incubate for 24h Treat with serial dilutions

of NPD-1335 Incubate for 72h Add MTT reagent Incubate for 4h Add solubilization solution Read absorbance
at 570 nm Calculate IC50 values
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In Vivo Xenograft Study Workflow

Implant tumor cells
subcutaneously in mice

Allow tumors to reach
~100-150 mm³

Randomize mice into
treatment groups

Administer NPD-1335 or vehicle
daily via oral gavage

Monitor tumor volume
and body weight

Euthanize mice at
predefined endpoint

Analyze tumor growth
inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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